Cas no 1804843-90-0 (Ethyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate)

• Product Name: Ethyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate
• CAS No: 1804843-90-0
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4864031
• Update Time: 2025-05-25

Ethyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)8-7(11)6(9(12)13)4-5(2)14-8/h4,9H,3H2,1-2H3
• InChI Key： COLJLVUWVGARGP-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=NC(C)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate

Recent Advances in the Application of Ethyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate (CAS: 1804843-90-0) in Chemical Biology and Pharmaceutical Research

The compound Ethyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate (CAS: 1804843-90-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. This pyridine derivative, characterized by its unique bromo- and difluoromethyl substituents, has garnered significant attention due to its versatile reactivity and potential as a building block for drug discovery. Recent studies have explored its applications in medicinal chemistry, with a focus on its role in the synthesis of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a key intermediate to introduce the difluoromethylpyridine moiety, which significantly enhanced the metabolic stability and binding affinity of the resulting inhibitors. The study reported promising in vitro and in vivo results, with several derivatives showing potent activity against B-cell malignancies while maintaining favorable pharmacokinetic profiles.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's application in developing novel quorum sensing inhibitors. The difluoromethyl group was found to play a crucial role in modulating the lipophilicity and membrane permeability of the final compounds, leading to improved activity against Pseudomonas aeruginosa biofilms. This research opens new avenues for addressing antibiotic resistance, particularly in hospital-acquired infections.

From a synthetic chemistry perspective, advances in the large-scale production of Ethyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate have been reported. A 2024 patent application describes an optimized synthetic route that improves yield and reduces the formation of byproducts. This development is particularly significant for pharmaceutical companies looking to incorporate this building block into their drug discovery pipelines, as it addresses previous challenges in scalability and cost-effectiveness.

The safety profile and toxicological characteristics of this compound have also been the subject of recent investigations. Regulatory studies have confirmed its stability under standard storage conditions and established preliminary safety data for its handling in laboratory and industrial settings. These findings support its growing adoption as a versatile intermediate in pharmaceutical research and development.

Looking forward, the unique structural features of Ethyl 3-bromo-4-(difluoromethyl)-6-methylpyridine-2-carboxylate continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in the development of covalent inhibitors targeting challenging therapeutic targets. The compound's ability to serve as a platform for further functionalization makes it particularly valuable in the era of personalized medicine and targeted therapies.